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Compound of Interest

Compound Name: Red-CLA

Cat. No.: B3030312 Get Quote

Essential Safety and Handling Guide for Red-
CLA
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Red-CLA, a chemiluminescence reagent. Adherence to these protocols is critical for

maintaining a safe research environment.

Hazard Identification and Classification
According to the Safety Data Sheet (SDS) provided by TCI Chemicals, Red-CLA (CAS No.

886840-56-8) is not classified as a hazardous substance or mixture under Regulation (EC) No

1272/2008.[1] However, standard laboratory best practices for handling chemical reagents

should always be followed.

Hazard Classification Regulation (EC) No 1272/2008

Physical Hazards Not Classified[1]

Health Hazards Not Classified[1]

Environmental Hazards Not Classified[1]

Chemical Identification:
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Identifier Value

Chemical Name Red-CLA [Chemiluminescence Reagent][1]

Molecular Formula C50H51N7O9S2

CAS Number 886840-56-8

Personal Protective Equipment (PPE)
While Red-CLA is not classified as hazardous, the use of appropriate personal protective

equipment is a fundamental aspect of good laboratory practice to minimize exposure to any

chemical substance.

PPE Category Recommended Equipment Rationale

Hand Protection Disposable nitrile gloves.

To prevent direct skin contact.

Gloves should be changed

immediately if contaminated.

Eye Protection
Safety glasses with side

shields or goggles.

To protect eyes from potential

splashes or aerosols.

Body Protection Laboratory coat.
To protect skin and personal

clothing from contamination.

Respiratory Protection

Not generally required under

normal handling conditions

with adequate ventilation.

Use in a well-ventilated area or

under a fume hood to avoid

inhalation of any dusts.

Experimental Protocols: Handling and Storage
Strict adherence to the following protocols will ensure the safe handling and integrity of Red-
CLA.

General Handling Protocol:

Preparation: Before handling, ensure that the designated work area is clean and uncluttered.

Confirm that a safety shower and eye wash station are accessible.
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Personal Protective Equipment (PPE): Don the appropriate PPE as outlined in the table

above: a lab coat, safety glasses, and nitrile gloves.

Dispensing: Handle the substance carefully to prevent the dispersion of dust. If not in a liquid

solution, weigh or measure the required amount in a well-ventilated area or under a chemical

fume hood.

Post-Handling: After handling, wash hands and face thoroughly. Clean the work area and

any equipment used.

Storage Protocol:

Container: Keep the container tightly closed when not in use.

Temperature: Store the substance in a freezer.

Light: Protect from light exposure.

Emergency and Disposal Plans
First Aid Measures:

Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If feeling unwell,

seek medical advice.

Skin Contact

Take off all contaminated clothing immediately.

Rinse the affected skin with plenty of water. If

skin irritation occurs, seek medical attention.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists,

seek medical attention.

Ingestion Rinse mouth with water. Seek medical advice.

Spill and Disposal Plan:
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Spill Containment: In the event of a spill, wear appropriate protective equipment. Prevent the

substance from entering drains.

Clean-up: For solid spills, pick up and arrange for disposal without creating dust.

Disposal: All waste material, including contaminated packaging, must be disposed of in

accordance with local and national regulations. This should be carried out by a licensed

waste disposal company. Before disposing of the used container, ensure it is completely

empty.

Workflow Diagram
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Red-CLA Handling Workflow

Preparation

Handling

Post-Handling

Storage & Disposal

1. Prepare clean work area

2. Don appropriate PPE
(Lab coat, gloves, safety glasses)

3. Dispense Red-CLA
in well-ventilated area

Proceed to handling

4. Wash hands and face

After use

5. Clean work area

Store in freezer,
 tightly closed, protected from light

For remaining reagent

Dispose of waste via
licensed disposal company

For waste material
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Caption: A workflow diagram illustrating the key steps for safely handling Red-CLA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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